N-methylcyclohexanecarboxamide

• CAS No.: 6830-84-8
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: N-methylcyclohexanecarboxamide
• InChI: InChI=1S/C8H15NO/c1-9-8(10)7-5-3-2-4-6-7/h7H,2-6H2,1H3,(H,9,10)
• InChI Key: VJPHAMJNGICSLT-UHFFFAOYSA-N
• SMILES: CNC(=O)C1CCCCC1

Description

N-Methylcyclohexanecarboxamide is a chemical compound with the molecular formula C8H15NO. It has an average mass of 141.211 Da and a monoisotopic mass of 141.115356 Da.

Synthesis Analysis

While specific synthesis routes for this compound were not found, N-methylated amides like N,4-dimethylbenzamide and this compound have been subjected to chemical transformations, namely, N-tosylation followed by nucleophilic substitution. The amide function was converted to the corresponding carboxylic acid, esters, amides, aldehyde, and ketone upon treatment with hydroxide, alkoxide, amine, diisobutylaluminium hydride and Grignard reagent, respectively.

Molecular Structure Analysis

The molecular structure of this compound consists of 8 carbon atoms, 15 hydrogen atoms, and 1 nitrogen atom. More detailed structural analysis would require specific spectroscopic data.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula (C8H15NO), average mass (141.211 Da), and monoisotopic mass (141.115356 Da). More detailed properties would require specific experimental data.

Synthesis routes and methods

Procedure details

In 50 ml of ethyl acetate saturated with hydrogen chloride was dissolved 2.18 g of compound 137 obtained by Example 137, and the solution was stirred for 1 hour. Thereafter, the solvent was evaporated under reduced pressure, and the residue was recrystallized from methanol to afford 0.31 g of the desired compound (Compound 138).